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For Researchers, Scientists, and Drug Development Professionals

Abstract

Dithallium chromate (TI2CrOa) is an inorganic compound characterized by its high toxicity and
limited solubility in water. This guide provides a comprehensive overview of its chemical and
physical properties, detailed experimental protocols for its synthesis and analysis, and critical
safety and toxicological information. Due to its hazardous nature, handling of this compound
requires strict adherence to safety protocols. This document is intended to serve as a vital
resource for professionals in research and development who require detailed technical
information on dithallium chromate.

Chemical and Physical Properties

Dithallium chromate is a yellow rhombic crystalline solid.[1] The fundamental properties of
this compound are summarized in the tables below, providing a consolidated reference for its
key characteristics.

Table 1: General Properties of Dithallium Chromate
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Property Value Reference
CAS Number 13473-75-1 2]
Molecular Formula CrOaTl2 [2]
Molecular Weight 524.76 g/mol [2][3]
Appearance Yellow rhombic crystals [1]

Melting Point 633 °C [1]

Density 6.91 g/cm3 (at 25 °C) [1]

Table 2: Solubility of Dithallium Chromate in Water
Temperature (°C) Solubility (/100 g of Reference

solvent)

20 0.0042 [1]
60 0.03 [1][4]
100 0.2 [1][4]

Experimental Protocols
Synthesis of Dithallium Chromate via Precipitation

This protocol describes the synthesis of dithallium chromate by the reaction of a soluble

thallium(l) salt with a soluble chromate salt, resulting in the precipitation of highly insoluble

dithallium chromate. This method is adapted from procedures developed for the gravimetric

estimation of thallium.[4]

Materials:

e Thallium(l) sulfate (T12SOa4) or Thallium(l) nitrate (TINOs)

e Potassium chromate (K2CrOa4) or Potassium dichromate (K2Cr207)

¢ Dilute ammonia solution
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¢ Distilled water

o Beakers

e Stirring rod

e Buchner funnel and flask

« Filter paper

e Drying oven

Procedure:

Prepare a solution of a soluble thallium(l) salt (e.g., thallium(l) sulfate) in distilled water.
 In a separate beaker, prepare a solution of potassium chromate in distilled water.
e Heat both solutions to approximately 70-80 °C.[4]

o Slowly add the potassium chromate solution to the thallium(l) salt solution while stirring
continuously. A yellow precipitate of dithallium chromate will form immediately.

o Make the solution slightly alkaline by adding a few drops of dilute ammonia solution to
ensure complete precipitation.

 Allow the mixture to cool to room temperature and then let the precipitate settle.
« Filter the precipitate using a Buchner funnel and filter paper.

» Wash the precipitate with small portions of cold distilled water to remove any soluble
impurities.

e Dry the collected dithallium chromate in a drying oven at a temperature of 100-120 °C until
a constant weight is achieved.

Quantitative Analysis of Dithallium Chromate

The purity of the synthesized dithallium chromate can be determined gravimetrically.
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Procedure:

Accurately weigh a sample of the dried dithallium chromate.
e Dissolve the sample in a minimal amount of dilute nitric acid.

» Precipitate the thallium as thallium(l) iodide (Tll) by adding a slight excess of potassium
iodide solution.[4]

« Filter, dry, and weigh the thallium(l) iodide precipitate.

o From the weight of the thallium(l) iodide, calculate the amount of thallium in the original
sample and subsequently determine the purity of the dithallium chromate.

Safety and Toxicology

Dithallium chromate is a highly toxic compound and must be handled with extreme caution. It
is classified as fatal if swallowed or inhaled and may cause damage to organs through
prolonged or repeated exposure.[5]

Table 3: Toxicological Data for Thallium Compounds

Parameter Value Species Reference
16 mg/kg (Thallium

LDso (Oral) Rat [6]
Sulfate)

Lethal Dose (Oral) 10-15 mg/kg Human [718]

Handling and Personal Protective Equipment (PPE):

Work in a well-ventilated fume hood.

Wear chemical-resistant gloves, a lab coat, and chemical safety goggles.

Use a respirator with an appropriate filter for toxic dusts.

Avoid generating dust.
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 In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical
attention.

« If swallowed, seek immediate medical attention.[5]
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Caption: Workflow for the synthesis and analysis of dithallium chromate.

Applications and Research Interest

Due to its extreme toxicity, the direct applications of dithallium chromate are limited. However,
thallium compounds, in general, have found use in various niche applications:

e Electronics Industry: Thallium is used in the manufacturing of photoelectric cells and infrared
detectors.[7]

» Glass Manufacturing: Thallium oxide is used to produce glasses with a high refractive index.

[7]
» Medical Imaging: The radioisotope thallium-201 is used in cardiac imaging.[7]

The study of dithallium chromate and similar compounds is primarily of interest to
researchers in inorganic chemistry, materials science, and toxicology. Understanding its
properties and behavior is crucial for developing safe handling procedures and for
environmental remediation efforts in areas contaminated with heavy metals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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